1-phenethyl-2-propyl-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 1-(2-phenylethyl)-2-propylbenzimidazole;hydrochloride
• InChI: InChI=1S/C18H20N2.ClH/c1-2-8-18-19-16-11-6-7-12-17(16)20(18)14-13-15-9-4-3-5-10-15;/h3-7,9-12H,2,8,13-14H2,1H3;1H
• InChI Key: ITWDQIVJIMXNCH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=CC=CC=C2N1CCC3=CC=CC=C3.Cl
• Molecular Formula: C18H21ClN2
• Molecular Weight: 300.8 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole is a base: C6H4N(NH)CH + H+ → [C6H4(NH)2CH]+. It can also be deprotonated with stronger bases.

Scientific Research Applications

However, to address the request for information on scientific research applications related to imidazole derivatives (which might be relevant due to the structural similarity), here is a general overview based on the available research:

Imidazole Derivatives in Medical Research

Imidazole derivatives have been widely studied for their therapeutic applications due to their diverse biological activities. For instance, sertaconazole, an antifungal imidazole derivative, has shown excellent efficacy and safety in the treatment of various mycoses, including Pityriasis versicolor, cutaneous dermatophytosis, and superficial mycoses caused by Candida albicans. These studies demonstrate sertaconazole's high antifungal activity and its significance in topical therapy for these diseases (Nasarre et al., 1992), (Pedragosa et al., 1992), (Umbert et al., 1992).

Imidazole Derivatives and Contact Sensitivity

Studies on contact sensitivity to imidazole derivatives, such as miconazole and other related compounds, have contributed to understanding the allergenic potential of these substances. This research has implications for the development of safer antifungal medications and the identification of "ortho-chloro cross-sensitivity" among certain imidazole derivatives (Baes, 1991).

Non-Imidazole Related Research

Additionally, research on other compounds, such as midazolam (a benzodiazepine derivative), has explored its effects on sleep in normal subjects, highlighting the pharmacological impact of benzodiazepines on sleep architecture and quality (Krieger, Mangin, & Kurtz, 1983).